2-(4-Tert-butyl-1,3-thiazol-2-yl)ethan-1-amine
Description
“2-(4-Tert-butyl-1,3-thiazol-2-yl)ethan-1-amine” is a chemical compound that belongs to the class of organic compounds known as thiazoles . Thiazoles are compounds containing a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms . They are known for their diverse biological activities .
Molecular Structure Analysis
The molecular structure of “2-(4-Tert-butyl-1,3-thiazol-2-yl)ethan-1-amine” consists of a thiazole ring substituted with a tert-butyl group at the 4-position and an ethan-1-amine group at the 2-position . The exact 3D structure is not provided in the available resources.Scientific Research Applications
Pharmaceutical Synthesis
This compound is a valuable intermediate in the synthesis of various pharmaceuticals. Its structure is conducive to modifications that can lead to the development of new drugs with potential antibacterial, antifungal, and antiviral properties .
Chemical Research
In chemical research, this thiazole derivative can be used to study reaction mechanisms and synthesize novel compounds with potential industrial applications, such as in material science .
Biological Studies
The compound’s ability to interact with biological molecules makes it a candidate for biochemical studies, particularly in understanding protein-ligand interactions and enzyme kinetics .
Development of Diagnostic Agents
Due to its reactive nature, this compound can be used in the development of diagnostic agents, where it can be tagged to specific biomolecules for imaging and diagnostic purposes .
Agricultural Chemistry
In the field of agricultural chemistry, derivatives of this compound could be explored for their potential use as pesticides or herbicides, contributing to pest management strategies .
Material Science
Its unique chemical properties may allow it to be used in the creation of new materials with specific desired properties, such as increased durability or conductivity .
Catalysis
This thiazole derivative could serve as a ligand in catalytic systems, potentially improving the efficiency of various chemical reactions used in industrial processes .
Environmental Science
Research into the environmental fate of such compounds is crucial. It can be used to understand the degradation processes and the impact of similar compounds on ecosystems .
properties
IUPAC Name |
2-(4-tert-butyl-1,3-thiazol-2-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2S/c1-9(2,3)7-6-12-8(11-7)4-5-10/h6H,4-5,10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGUPQQRXCFXJMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CSC(=N1)CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Tert-butyl-1,3-thiazol-2-yl)ethan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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